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Compound of Interest

Compound Name: LDN-193665

Cat. No.: B13440549 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with LDN-193665. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of the compound.

Personal Protective Equipment (PPE)
When handling LDN-193665, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE. General laboratory safety guidelines recommend wearing a fully buttoned lab coat, long

pants, and closed-toe shoes to protect against spills.[1][2]
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PPE Category Item
Specifications and
Guidelines

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

minimum requirement for

incidental contact. For tasks

with a higher risk of exposure,

consider double-gloving or

using thicker, heavy-duty

gloves.[2] Gloves should be

disposed of as biohazardous

waste after use.[1]

Eye and Face Protection Safety glasses or goggles

Safety glasses with side

shields are the minimum

requirement.[2][3] For

procedures with a splash

hazard, such as preparing

solutions or pouring large

volumes, chemical splash

goggles and a face shield

should be worn.[2][3]

Body Protection Laboratory coat

A buttoned lab coat is essential

to protect skin and clothing

from potential spills.[1] For

handling flammable materials,

a fire-resistant lab coat is

recommended.[4] Lab coats

should not be worn in common

areas to prevent the spread of

contamination.[1][5]

Respiratory Protection Respirator (if necessary) In cases of poor ventilation, or

when working with the

compound in a powdered form

where dust generation is

possible, a NIOSH-approved
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respirator (e.g., N95) should be

used.[4][6]

Operational and Disposal Plans
Handling and Storage:

LDN-193665 should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[6][7]

Avoid direct contact with the skin, eyes, and clothing.[8]

Store the compound in a tightly sealed container in a dry, and if necessary, refrigerated

environment as specified on the product data sheet.[8]

Do not eat, drink, or smoke in the laboratory where this compound is handled.[7]

Disposal:

Dispose of LDN-193665 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Contaminated materials, such as gloves and disposable lab coats, should be placed in a

designated hazardous waste container.[1]

Do not allow the product to enter drains or sewer systems.[6]

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes.[6][8] Remove contaminated clothing.

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.
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In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Experimental Protocols: Spill Response
In the event of a spill, it is critical to follow a clear and immediate response protocol to contain

the material and mitigate exposure.
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Immediate Actions

Containment & Cleanup

Disposal

Reporting

Alert others in the area

Evacuate the immediate area

Don appropriate PPE

Contain the spill with absorbent material

Neutralize (if applicable)

Clean the area with appropriate solvent

Collect all contaminated materials

Dispose of as hazardous waste

Report the spill to the Lab Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of LDN-193665.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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